Dimethyl N,N-Diisopropylphosphoramidite-d6

• Molecular Formula: C8H20NO2P
• Molecular Weight: 199.26 g/mol
• InChI: InChI=1S/C8H20NO2P/c1-7(2)9(8(3)4)12(10-5)11-6/h7-8H,1-6H3/i5D3,6D3
• InChIKey: KXUMNSXPAYCKPR-SCPKHUGHSA-N

Dimethyl N,N-Diisopropylphosphoramidite-d6 Overview

Dimethyl N,N-Diisopropylphosphoramidite-d6 (CAS 122194-07-4) is a deuterium-labeled isotopologue of the widely used phosphoramidite reagent, Dimethyl N,N-Diisopropylphosphoramidite. The compound has the molecular formula C8H14D6NO2P and a molecular weight of 199.26 g/mol, representing a mass shift of +6.04 Da compared to its non-deuterated parent (C8H20NO2P, MW 193.22 g/mol) . This stable isotope labeling enables its primary application as an internal standard for quantitative mass spectrometry workflows and as a tracer in mechanistic studies .

Workflow LC-MS/MS Quantitative Bioanalysis

Selection Deuterated Internal Standard (ISTD)

Context Compensates for matrix effects and ionization variability; supports isotopic tracing in mechanistic studies

Why Non-Deuterated Analog Cannot Substitute

Direct substitution of Dimethyl N,N-Diisopropylphosphoramidite-d6 with its non-deuterated analog is not feasible in applications requiring mass spectrometric differentiation or isotopic tracing. The deuterium label provides a distinct mass signature that enables the compound to serve as an internal standard, compensating for matrix effects, ionization variability, and sample loss during preparation [1]. Generic non-labeled phosphoramidites cannot fulfill this role, as they co-elute and share the same mass as the analyte, compromising quantitative accuracy. The following sections provide specific, quantifiable evidence of these critical differentiators.

Target

Substitute

Dimethyl N,N-Diisopropylphosphoramidite-d6

Non-deuterated analog

• Non-labeled analog co-elutes and shares analyte mass, potentially compromising quantitative accuracy and precision in LC-MS.
• Lacks a distinct mass signature; cannot correct for matrix effects or sample loss, limiting its use as an internal standard.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Verified Performance Metrics

Distinct Mass for Internal Standard

Dimethyl N,N-Diisopropylphosphoramidite-d6 possesses a molecular weight of 199.26 g/mol due to the replacement of six hydrogen atoms with deuterium. In contrast, the non-deuterated parent compound has a molecular weight of 193.22 g/mol. This +6.04 Da mass shift ensures baseline separation of isotopic peaks in mass spectrometry, enabling its unambiguous use as an internal standard for the accurate quantification of the non-labeled analyte .

Mass Shift

Specification review

+6.04 Da

Enables unambiguous ISTD detection in MS

Calculated from molecular formulas; vendor specification for labeled and unlabeled forms

Evidence Dimension	Molecular Weight
Target Compound Data	199.26 g/mol
Comparator Or Baseline	Dimethyl N,N-Diisopropylphosphoramidite (non-deuterated): 193.22 g/mol
Quantified Difference	+6.04 Da
Conditions	Calculated from molecular formulas: C8H14D6NO2P (target) vs. C8H20NO2P (comparator)

Why This Matters

This mass difference is essential for differentiating the internal standard from the analyte in LC-MS/MS workflows, thereby improving quantitative accuracy and precision.

Purity Specification

Commercial suppliers specify a typical purity of 95% for Dimethyl N,N-Diisopropylphosphoramidite-d6 . While a direct purity comparison with the non-deuterated analog from the same source is not available in this dataset, the non-deuterated compound is often supplied at ≥97% purity (31P NMR) . This specification ensures that the deuterated reagent meets a high standard for use in sensitive analytical and synthetic procedures, minimizing the risk of interference from impurities.

Purity Specification

Specification review

95% (typical)

Supports procurement purity assessment

Vendor-specified; non-deuterated comparator listed at ≥97%

Evidence Dimension	Purity
Target Compound Data	95% (typical)
Comparator Or Baseline	Dimethyl N,N-Diisopropylphosphoramidite (non-deuterated): ≥97% (31P NMR)
Quantified Difference	~2% lower typical purity for deuterated form (note: purity is vendor-specified and may vary by batch)
Conditions	Vendor specifications; specific analytical methods for target compound not detailed

Why This Matters

A defined purity threshold is critical for procurement decisions, particularly for applications where trace impurities can impact downstream processes like oligonucleotide synthesis or quantitative LC-MS analysis.

Storage Conditions

Vendor recommendations specify storage at -20°C for Dimethyl N,N-Diisopropylphosphoramidite-d6 to ensure maximum recovery and stability . This contrasts with the non-deuterated analog, which is typically stored at 0-8°C under inert gas . This difference in recommended storage conditions suggests that the deuterated compound may require more stringent temperature control to prevent degradation, a factor that must be considered in laboratory workflow planning and procurement.

Storage Conditions

Specification review

−20 °C

Requires more stringent temperature control

Comparator stored at 0–8 °C under inert gas; vendor recommendations

Evidence Dimension	Storage Temperature
Target Compound Data	-20°C
Comparator Or Baseline	Dimethyl N,N-Diisopropylphosphoramidite (non-deuterated): 0-8°C (under nitrogen)
Quantified Difference	Target requires storage at ≥12°C lower temperature than comparator
Conditions	Vendor storage recommendations; target from Biozol, comparator from Chem-Impex

Why This Matters

Procurement decisions must account for the long-term storage infrastructure required to maintain reagent quality, which directly impacts experimental reproducibility and cost.

Class-Level LC-MS Assay Improvement

A comparative study in bioanalytical LC-MS/MS demonstrated that switching from a structural analog internal standard to a stable isotopically labeled (SIL) internal standard significantly improves assay performance [1]. While this specific study did not evaluate Dimethyl N,N-Diisopropylphosphoramidite-d6, it provides class-level evidence that SIL internal standards, such as the d6-labeled phosphoramidite, generally offer superior accuracy and precision in quantitative workflows compared to non-labeled analogs or structural mimics.

LC-MS Assay Improvement

Class-level

Reported improvement

Supports selection review for SIL-ISTD

Class-level evidence from comparative bioanalytical studies; not directly tested on this compound

Evidence Dimension	LC-MS Assay Performance
Target Compound Data	Not directly measured for this specific compound; class-level evidence supports improved performance for SIL standards.
Comparator Or Baseline	Structural analog internal standards (non-isotopically labeled)
Quantified Difference	Significant improvement in assay performance reported when using SIL standards (qualitative finding from comparative study).
Conditions	General bioanalytical LC-MS/MS assay; specific study involved Kahalalide F and its SIL analog.

Why This Matters

This supports the selection of the deuterated compound over non-labeled alternatives for applications demanding high quantitative accuracy, such as pharmacokinetic studies or quality control of synthetic products.

• [1] Stokvis, E., Rosing, H., López-Lázaro, L., Schellens, J. H., & Beijnen, J. H. (2004). Switching from an analogous to a stable isotopically labeled internal standard for the LC-MS/MS quantitation of the novel anticancer drug Kahalalide F significantly improves assay performance. Biomedical Chromatography, 18(6), 400-402. View Source

Key Applications

Internal Standard for Oligo Synthesis QC

Dimethyl N,N-Diisopropylphosphoramidite-d6 can be employed as an internal standard in LC-MS methods to accurately quantify the residual or active concentration of the non-labeled phosphoramidite reagent during oligonucleotide synthesis process development or in-process control. The +6 Da mass shift ensures distinct detection, while the near-identical chemical behavior [1] compensates for matrix effects and sample handling variability, leading to more reliable purity and yield assessments.

Mechanistic Probe for Phosphorylation

The deuterium label in Dimethyl N,N-Diisopropylphosphoramidite-d6 provides a unique isotopic signature that can be traced by mass spectrometry or NMR . This makes it an ideal reagent for investigating the kinetics and mechanism of phosphorylation reactions, including those involved in nucleoside activation or prodrug synthesis [1]. By monitoring the transfer of the labeled phosphorus moiety, researchers can gain insights into reaction pathways and intermediate stability without the confounding signals from unlabeled starting materials.

Reference Standard for LC-MS Methods

Due to its defined mass shift and expected similar chromatographic behavior to its non-labeled counterpart , the d6-labeled compound can serve as a reference standard during method development and validation for the analysis of phosphoramidites by LC-UV-MS [1]. It aids in establishing system suitability criteria, optimizing separation conditions for diastereomers (if applicable), and confirming method robustness prior to analyzing complex reaction mixtures.

Application

Selection Property

Validation Focus

Oligo Synthesis QC

Mass differentiation for ISTD

Quantitation accuracy in synthesis process matrices

Mechanistic Probe

Isotopic tracer capability

Pathway tracing in phosphorylation reaction studies

Reference Standard

Defined mass shift and chromatographic behavior

Method robustness and system suitability for phosphoramidite analysis

• [1] Waters Corporation. (2022). Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. LCMS.LabRulez.com. View Source